3-(benzylamino)pyridine-4-carboxylic acid
Overview
Description
“3-(benzylamino)pyridine-4-carboxylic acid” is a derivative of pyridinecarboxylic acid, which is a group of organic compounds that are monocarboxylic derivatives of pyridine . Pyridinecarboxylic acid has three isomers, and all share the molecular weight of 123.11 g/mol and the chemical formula C6H5NO2 .
Synthesis Analysis
The synthesis of “3-(benzylamino)pyridine-4-carboxylic acid” involves several steps. One method involves the use of pyridine-4-carboxylic acid functionalized Fe3O4 nanoparticles as a magnetic catalyst for the synthesis of pyrano[3,2-b]pyranone derivatives . Another method involves the use of squaric acid as a coformer to pyridine carboxylic acid cocrystallization .Molecular Structure Analysis
The molecular structure of “3-(benzylamino)pyridine-4-carboxylic acid” is complex. X-ray structural analysis showed that picolinic acid exists in 1 as a zwitterion. In turn, pyridine carboxylic acids in 2 and 3 are in a cationic form .Chemical Reactions Analysis
The chemical reactions involving “3-(benzylamino)pyridine-4-carboxylic acid” are diverse. For instance, it has been used as a catalyst in the one-pot synthesis of pyrano[3,2-b]pyranone derivatives from three component reactions of aromatic aldehydes, kojic acid, and ethyl cyanoacetate .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(benzylamino)pyridine-4-carboxylic acid involves the reaction of 4-cyanopyridine with benzylamine followed by carboxylation of the resulting intermediate.", "Starting Materials": [ "4-cyanopyridine", "benzylamine", "carbon dioxide", "base (e.g. sodium hydroxide)", "solvent (e.g. ethanol)" ], "Reaction": [ "Step 1: 4-cyanopyridine is reacted with benzylamine in the presence of a base and a solvent to form 3-(benzylamino)pyridine.", "Step 2: The resulting intermediate is then carboxylated using carbon dioxide and a base to form 3-(benzylamino)pyridine-4-carboxylic acid." ] } | |
CAS RN |
1461601-25-1 |
Molecular Formula |
C13H12N2O2 |
Molecular Weight |
228.2 |
Purity |
95 |
Origin of Product |
United States |
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